Cas no 22089-22-1 (Trofosfamide)

• Product Name: Trofosfamide
• CAS No: 22089-22-1
• MF: C₉H₁₈Cl₃N₂O₂P
• MW: 323.584180355072
• CID: 255729
• PubChem ID: 65702
• Update Time: 2025-04-19

Trofosfamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorin-2-amine,N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide
• Trofosfamide
• 2-(Bis(2-chloroethyl)amino)-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-oxide
• 2H-1,3,2-Oxazaphosphorin-2-amine,N,N,3-tris(2-chloroethyl)tetrahydro-,2-oxide (9ci)
• 3-(2-Chloroethyl)-2-(bis(2-chloroethyl)amino)perhydro-2H-1,3,2-oxazaphosphorine 2-oxide
• 3-(2-Chloroethyl)-2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin 2-oxide
• A-4828
• Asta Z 4828
• ifosfamide mustard
• triphosphamide
• TROPHOSPHAMIDE
• Trilofosfamida
• NSC314927
• Trofosfamidum
• Trofosfamide (INN)
• MLS002704177
• J-014484
• CHEBI:135381
• Trilophosphamide
• CHEMBL462019
• NSC 109723
• Cyclophosphamide, N-monochloroethyl derivative
• NSC109723
• 3-(2-Chloroethyl)-2-[bis(2-chloroethyl)amino]perhydro-2H-1,2-oxazaphosphorine 2-oxide
• FT-0675702
• Trofosfamide [INN]
• HY-119824
• N,N,3-tris(2-chloroethyl)-2-oxo-1,3,2lambda5-oxazaphosphinan-2-amine
• DTXSID60865031
• Q10384947
• Trofosfamidum [INN-Latin]
• BRN 0532530
• 72282-85-0
• MLS006010763
• Z-4828
• TFF
• NS00002958
• Trofosfamida [Spanish]
• XAA08922
• 22089-22-1
• Z 4828
• 72282-84-9
• 2H-1,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide
• SMR001570883
• Trofosfamido [INN-Spanish]
• NSC-314928
• Trofosfamida
• 2-(bis(2-chloroethyl)amino)-3-(2-chloroethyl)-1,3,2-oxazaphosphinane 2-oxide
• NSC-109723
• SCHEMBL8236
• Trisfosfamide
• DB12902
• NSC314928
• 2H-1,2-Oxazaphosphorine, 2-[bis(2-chloroethyl)amino]-3-(2-chloroethyl)tetrahydro-, 2-oxide
• TROFOSFAMIDE [MI]
• Ixoten
• H64JRU6GJ0
• 2H-1,2-Oxaphosphorin-2-amine, tetrahydro-N,N,3-tris(2-chloroethyl)-, 2-oxide
• ?trofosfamide
• 2H-1,3,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide
• BRD-A91386192-001-04-0
• Trifosfamide
• CCRIS 4442
• N,N-3'-Tris(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorin-2-amine, 2-oxide
• AKOS030255922
• Trophosphamid
• N,N,N'-Tris(2-chloraethyl)-N',O-propylen-phosphorsaureester-diamid [German]
• CS-0078076
• UNII-H64JRU6GJ0
• N,N,N'-Tris(2-chloraethyl)-N',O-propylen-phosphorsaureester-diamid
• EINECS 244-770-8
• NSC-314927
• Trofosfamid
• TROFOSFAMIDE [MART.]
• N,N,N'-Tris(2-chloroethyl)-N',O-propylene phosphoric acid ester diamide
• TROFOSFAMIDE [WHO-DD]
• 2H-1,3,2-Oxazaphosphorine, 2-(bis(2-chloroethyl)amino)-3-(2-chloroethyl)tetrahydro-, 2-oxide
• N,N,3-Tris(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorin-2-amine 2-oxide
• Cyclophosphamide, N-monochloroethyl deriv.
• D07252
• 2H-1,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (+)-
• 2H-1,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-
• Trofosfamido
• UMKFEPPTGMDVMI-UHFFFAOYSA-N
• DA-78652
• G12736

• Inchi： 1S/C9H18Cl3N2O2P/c10-2-6-13-5-1-9-16-17(13,15)14(7-3-11)8-4-12/h1-9H2
• InChI Key： UMKFEPPTGMDVMI-UHFFFAOYSA-N
• SMILES： ClCCN1CCCOP1(N(CCCl)CCCl)=O

Computed Properties

• Exact Mass: 322.01700
• Monoisotopic Mass: 322.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• Density: 1.35
• Melting Point: 47-49°C
• Boiling Point: 104°C
• Flash Point: 191.9°C
• Refractive Index: 1.518
• PSA: 42.59000
• LogP: 2.77310
• Specific Rotation: D25 -28.6° (c = 2 in CH3OH)

Trofosfamide Security Information

• Toxicity：LD50 i.p. in mice: 212 mg/kg (Brock, Potel)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes Isofamides